Cas no 1510787-95-7 (Benzodoxazol-2-ylboronic Acid Pinacol Ester)

• Product Name: Benzodoxazol-2-ylboronic Acid Pinacol Ester
• CAS No: 1510787-95-7
• MF: C₁₃H₁₆BNO₃
• MW: 245.082043647766
• MDL: MFCD13181959
• CID: 2102688
• PubChem ID: 72218927
• Update Time: 2025-11-03

Benzodoxazol-2-ylboronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• BENZO[D]OXAZOL-2-YLBORONIC ACID PINACOL ESTER
• MB12459
• 2-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1,3-benzoxazole
• Benzodoxazol-2-ylboronic Acid Pinacol Ester

• MDL： MFCD13181959
• Inchi： 1S/C13H16BNO3/c1-12(2)13(3,4)18-14(17-12)11-15-9-7-5-6-8-10(9)16-11/h5-8H,1-4H3
• InChI Key： OGNIOEZICRGMDL-UHFFFAOYSA-N
• SMILES： O1B(C2=NC3C=CC=CC=3O2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 318
• Topological Polar Surface Area: 44.5

Additional information on Benzodoxazol-2-ylboronic Acid Pinacol Ester

Benzodoxazol-2-ylboronic Acid Pinacol Ester and Its Significance in Modern Chemical Biology

The compound with the CAS number 1510787-95-7, known as Benzodoxazol-2-ylboronic Acid Pinacol Ester, represents a fascinating intersection of organic chemistry and pharmaceutical innovation. This boronic acid derivative has garnered significant attention in recent years due to its versatile applications in synthetic chemistry, drug discovery, and materials science. The unique structural features of this molecule, particularly the presence of a benzodoxazole core and a pinacol ester group, make it a valuable tool for researchers exploring novel therapeutic agents and functional materials.

In the realm of chemical biology, Benzodoxazol-2-ylboronic Acid Pinacol Ester serves as a crucial intermediate in the synthesis of various bioactive molecules. Boronic acids are well-known for their ability to participate in reversible covalent bonding, a property that has been leveraged in the development of targeted drug delivery systems and protease inhibitors. The benzodoxazole moiety, on the other hand, is a heterocyclic compound that has shown promise in the treatment of neurological disorders and cancer. The combination of these structural elements in Benzodoxazol-2-ylboronic Acid Pinacol Ester opens up new avenues for therapeutic intervention.

Recent studies have highlighted the potential of this compound in the development of small-molecule inhibitors targeting specific enzymatic pathways. For instance, research published in leading journals such as the Journal of Medicinal Chemistry has demonstrated that derivatives of Benzodoxazol-2-ylboronic Acid Pinacol Ester can effectively inhibit kinases and phosphatases involved in cancer progression. The boronic acid group allows for precise modulation of binding interactions, while the benzodoxazole ring provides a scaffold for further functionalization. This dual functionality makes it an attractive candidate for structure-based drug design.

The pinacol ester group in Benzodoxazol-2-ylboronic Acid Pinacol Ester also contributes to its stability and solubility, making it easier to handle in synthetic protocols. This characteristic is particularly important in pharmaceutical applications where purity and shelf life are critical factors. Additionally, the pinacol ester can be readily converted into other functional groups through various chemical transformations, thereby expanding its utility in synthetic chemistry.

In materials science, Benzodoxazol-2-ylboronic Acid Pinacol Ester has been explored as a precursor for the synthesis of advanced polymers and coatings. The boronic acid moiety can participate in cross-coupling reactions with other boron-containing compounds, leading to the formation of robust and high-performance materials. These materials have potential applications in electronics, optoelectronics, and biomedical devices. The benzodoxazole core also imparts unique electronic properties to these polymers, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The synthesis of Benzodoxazol-2-ylboronic Acid Pinacol Ester involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Researchers have developed innovative synthetic routes that leverage catalytic systems to facilitate key transformations. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the benzodoxazole ring system efficiently. These synthetic strategies not only enhance the accessibility of the compound but also provide insights into new methodologies for boronic acid derivatives.

The pharmacological properties of Benzodoxazol-2-ylboronic Acid Pinacol Ester have been further investigated through computational modeling and experimental studies. Molecular dynamics simulations have revealed that this compound can interact with target proteins through specific binding pockets, modulating their activity. Experimental data from cell-based assays have confirmed its inhibitory effects on various enzymes relevant to disease pathways. These findings underscore the importance of this compound as a lead molecule for drug development.

In conclusion, Benzodoxazol-2-ylboronic Acid Pinacol Ester (CAS no. 1510787-95-7) is a multifunctional compound with significant potential in chemical biology and materials science. Its unique structural features enable diverse applications ranging from drug discovery to advanced material synthesis. The ongoing research into this compound continues to uncover new possibilities for its use in addressing complex biological challenges and developing next-generation technologies.